Cas no 2172564-86-0 (4-iodo-5-(2-methoxypropyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-iodo-5-(2-methoxypropyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2172564-86-0
• MF: C₁₀H₁₇IN₂O
• MW: 308.159254789352
• CID: 5945890
• PubChem ID: 165734272
• Update Time: 2025-05-25

4-iodo-5-(2-methoxypropyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-5-(2-methoxypropyl)-1-(propan-2-yl)-1H-pyrazole
• EN300-1615464
• 2172564-86-0

• Inchi： 1S/C10H17IN2O/c1-7(2)13-10(5-8(3)14-4)9(11)6-12-13/h6-8H,5H2,1-4H3
• InChI Key： HNYAMPHKXVVBRO-UHFFFAOYSA-N
• SMILES： IC1C=NN(C(C)C)C=1CC(C)OC

Computed Properties

• Exact Mass: 308.03856g/mol
• Monoisotopic Mass: 308.03856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Additional information on 4-iodo-5-(2-methoxypropyl)-1-(propan-2-yl)-1H-pyrazole

4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole (CAS No. 2172564-86-0)

The compound 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole (CAS No. 2172564-86-0) is a structurally complex organic molecule belonging to the pyrazole family of heterocyclic compounds. Pyrazoles are five-membered rings containing two adjacent nitrogen atoms, and they are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. This specific compound, with its unique substitution pattern, has garnered attention in recent years due to its potential in drug discovery and chemical synthesis.

The molecular structure of 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole features an iodo group at the 4-position, a 2-methoxypropyl group at the 5-position, and a propan-2-yl group at the 1-position. These substituents contribute to the compound's chemical reactivity, stability, and biological activity. The presence of the iodo group makes this compound particularly interesting for radiochemistry applications, as iodine isotopes are commonly used in medical imaging and targeted therapy.

Recent studies have explored the synthesis of 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole using various methodologies. One notable approach involves the palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the pyrazole ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, this compound has shown promise as a potential lead molecule in anti-cancer drug development. Preclinical studies have demonstrated that 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

Moreover, the compound's ability to act as a radiosensitizer has been investigated in combination with radiotherapy. The iodo group facilitates its uptake by cancer cells through iodine transporters, enhancing the efficacy of radiation therapy while minimizing damage to healthy tissues. This dual functionality positions 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole as a potential multi-modal therapeutic agent.

From a synthetic chemistry perspective, 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole serves as a valuable building block for constructing more complex molecules. Its modular structure allows for easy functionalization at multiple positions on the pyrazole ring, enabling researchers to explore diverse chemical spaces for drug discovery.

In conclusion, 4-Iodo-5-(2-Methoxypropyl)-1-(Propan-2-Yl)-1H-Pyrazole (CAS No. 2172564-86-0) is a versatile and intriguing compound with significant potential in multiple fields of research and application. Its unique combination of structural features and biological properties makes it a focal point for ongoing investigations into novel therapeutic strategies and advanced chemical synthesis techniques.